Cas no 819800-80-1 (1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester)

• Product Name: 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
• CAS No: 819800-80-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 715676
• Update Time: 2024-02-04

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
• 1,4-Benzodioxin-5-carboxylicacid,2,3-dihydro-7-methyl-,methylester(9CI)
• methyl 7-methyl-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

• Inchi： 1S/C11H12O4/c1-7-5-8(11(12)13-2)10-9(6-7)14-3-4-15-10/h5-6H,3-4H2,1-2H3
• InChI Key： BAYUDZZMCZBIMD-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC(C(OC)=O)=C2OCC1

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2